Cas no 234108-28-2 (2-Piperazinone,3,5-dimethyl-, (3S)-)

2-Piperazinone,3,5-dimethyl-, (3S)- structure
234108-28-2 structure
Product Name:2-Piperazinone,3,5-dimethyl-, (3S)-
CAS No:234108-28-2
MF:C6H12N2O
MW:128.172281265259
CID:245389
Update Time:2024-01-26

2-Piperazinone,3,5-dimethyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Piperazinone,3,5-dimethyl-, (3S)-
    • Piperazinone,3,5-dimethyl-, (3S)- (9CI)
    • Piperazinone, 3,5-dimethyl-, (3S)- (9CI)
    • 2-Piperazinone, 3,5-dimethyl-, (3S)-
    • Inchi: 1S/C6H12N2O/c1-4-3-7-6(9)5(2)8-4/h4-5,8H,3H2,1-2H3,(H,7,9)/t4?,5-/m0/s1
    • InChI Key: URZBIOXYNMRLJS-AKGZTFGVSA-N
    • SMILES: N1CC(C)N[C@@H](C)C1=O

Computed Properties

  • Exact Mass: 128.095
  • Monoisotopic Mass: 128.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2

2-Piperazinone,3,5-dimethyl-, (3S)- Related Literature

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited